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Compound of Interest

Compound Name:
3-Dimethylaminobenzoyl chloride

hydrochloride

Cat. No.: B055449 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a comprehensive overview of the purity and quality

specifications for 3-Dimethylaminobenzoyl chloride hydrochloride. It includes key

identification parameters, typical purity specifications from commercial suppliers, and detailed

methodologies for relevant analytical techniques. This guide is intended to assist in the proper

assessment and quality control of this reagent for research and development applications.

Compound Identification and General Properties
3-Dimethylaminobenzoyl chloride hydrochloride is a reactive acyl chloride compound,

commonly used as a chemical intermediate in organic synthesis. The hydrochloride salt form

enhances its stability compared to the free base.
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Parameter Value

CAS Number 117500-61-5

Molecular Formula C₉H₁₁Cl₂NO

Molecular Weight 220.10 g/mol

Appearance
Pale cream to yellow to brown powder or

lumps[1][2]

Storage
Sealed in a dry environment at room

temperature[3][4]

Purity and Quality Specifications
The purity of 3-Dimethylaminobenzoyl chloride hydrochloride is a critical parameter that

can influence the outcome of synthetic procedures and the impurity profile of subsequent

products. Commercial grades of this reagent are available with varying purity levels.

Specification Typical Value Analytical Method

Purity (Technical Grade) ≥ 88.0%[1][2] Titration (ex Chloride)

Purity (High Grade) ≥ 98%[3][4]

Not specified by all suppliers,

but likely determined by

titration or chromatographic

methods.

Analytical Methodologies and Experimental
Protocols
A comprehensive quality control regimen for 3-Dimethylaminobenzoyl chloride
hydrochloride should include a combination of titrimetric, chromatographic, and spectroscopic

techniques to confirm identity, purity, and integrity.

Assay by Titration (ex Chloride)
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Titration is a common method for determining the assay of acyl chloride compounds. This

method is based on the reaction of the acyl chloride with a standardized solution of a base, or

the determination of the chloride content.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 200-300 mg of 3-
Dimethylaminobenzoyl chloride hydrochloride into a clean, dry flask.

Dissolution: Add 50 mL of a suitable solvent, such as a mixture of water and ethanol, to

dissolve the sample.

Titration: Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 N)

using a suitable indicator (e.g., phenolphthalein) or a pH meter to determine the endpoint.

The reaction involves the hydrolysis of the acyl chloride to the corresponding carboxylic acid,

followed by neutralization of the carboxylic acid and the hydrochloride salt.

Calculation: Calculate the purity based on the volume of titrant consumed, its concentration,

and the initial weight of the sample. Each mole of 3-Dimethylaminobenzoyl chloride
hydrochloride will react with two moles of sodium hydroxide.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of 3-Dimethylaminobenzoyl chloride
hydrochloride and identifying any organic impurities. Due to the reactive nature of the acyl

chloride, a derivatization step is typically employed for analysis.

Experimental Protocol (Illustrative Example):

Derivatization:

React a known amount of the 3-Dimethylaminobenzoyl chloride hydrochloride sample

with a suitable nucleophile, such as methanol or a primary amine, in an inert solvent. This

converts the reactive acyl chloride into a more stable ester or amide derivative.

Ensure the reaction goes to completion and quench any remaining reagent.

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or other suitable

modifier).

Flow Rate: 1.0 mL/min.

Detection: UV detector at a suitable wavelength (e.g., 254 nm).

Injection Volume: 10 µL.

Analysis:

Prepare a standard solution of the derivatized compound of known concentration.

Inject the prepared sample solution and the standard solution into the HPLC system.

Determine the purity by comparing the peak area of the main component in the sample to

the total area of all peaks (area percent method) or by using the standard for quantitative

analysis.

Spectroscopic Analysis
Spectroscopic methods are essential for confirming the identity and structural integrity of the

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and types of protons in the molecule,

confirming the presence of the dimethylamino group, the aromatic protons, and their

substitution pattern.

¹³C NMR: Provides information on the carbon skeleton of the molecule.

Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆

or D₂O). Acyl chlorides can react with some solvents, so the choice of solvent is critical.

Fourier-Transform Infrared (FTIR) Spectroscopy:
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Characteristic Absorptions: The FTIR spectrum should show characteristic absorption

bands for the C=O stretch of the acyl chloride (typically around 1750-1800 cm⁻¹), C-N

stretching, and aromatic C-H and C=C vibrations.

Sample Preparation: The sample can be analyzed as a KBr pellet or as a mull.

Visualizing Workflows
Quality Control Workflow
The following diagram illustrates a typical quality control workflow for incoming 3-
Dimethylaminobenzoyl chloride hydrochloride raw material.
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Click to download full resolution via product page

Caption: A logical workflow for the quality control of 3-Dimethylaminobenzoyl chloride
hydrochloride.
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HPLC Analysis Workflow
This diagram outlines the key steps in performing an HPLC analysis for purity determination,

including the derivatization step.
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Caption: Experimental workflow for the HPLC analysis of 3-Dimethylaminobenzoyl chloride
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Analytical_Chemistry_Volume_II_(Harvey)/06%3A_Quality_Assurance/6.02%3A_Quality_Control
https://www.reagent.co.uk/blog/quality-life-sciences-chemical-manufacturing/
https://www.youtube.com/watch?v=vH_nN8v1FFU
https://tristarintermediates.org/blog/chemical-manufacturing-quality-control/
https://tristarintermediates.org/blog/chemical-manufacturing-quality-control/
https://www.benchchem.com/product/b055449#purity-and-quality-specifications-for-3-dimethylaminobenzoyl-chloride-hydrochloride
https://www.benchchem.com/product/b055449#purity-and-quality-specifications-for-3-dimethylaminobenzoyl-chloride-hydrochloride
https://www.benchchem.com/product/b055449#purity-and-quality-specifications-for-3-dimethylaminobenzoyl-chloride-hydrochloride
https://www.benchchem.com/product/b055449#purity-and-quality-specifications-for-3-dimethylaminobenzoyl-chloride-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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